BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of
Cu2[Fe(CN)6]

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Cupric ferrocyanide

Cat. No.: B078840

An In-depth Technical Guide on the Core Physical and Chemical Properties of Copper(ll)
Hexacyanoferrate(ll) (Cuz[Fe(CN)s])

Audience: Researchers, scientists, and drug development professionals.

Introduction

Copper(ll) hexacyanoferrate(ll), with the chemical formula Cuz[Fe(CN)e], is a metal-organic
framework belonging to the large family of Prussian blue analogues. It is a coordination
polymer characterized by a cyano-bridged network of copper and iron centers. This compound,
also known as cupric ferrocyanide or Hatchett's brown, has garnered significant scientific
interest due to its versatile properties, including its open framework structure, electrochemical
activity, and catalytic potential. Its applications are widespread, ranging from electrode
materials in energy storage devices and electrochemical sensors to its use in ion removal and
catalysis.[1] This guide provides a comprehensive overview of the core physical and chemical
properties of Cuz[Fe(CN)s], detailed experimental protocols for its synthesis and
characterization, and visual representations of key processes.

Physical Properties

The physical characteristics of Cuz[Fe(CN)s] are fundamental to its application and handling.
Key properties are summarized below.

General and Structural Properties
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Cuz[Fe(CN)e¢] is typically synthesized as a reddish-brown solid precipitate.[2][3] Its crystal
structure is a face-centered cubic (fcc) lattice, a common feature among Prussian blue
analogues.[2][4][5] This open framework structure contains cavities that can host water
molecules and other ions.[6][7]

Table 1: General and Structural Properties of Cuz[Fe(CN)s]

Property Value Reference(s)
Chemical Formula CeCuzFeNs [3]
Molar Mass 339.04 g/mol [3]
Cupric ferrocyanide, Hatchett's
Common Names [3]
brown
Appearance Reddish-brown solid [2][3]

| Crystal System | Face-Centered Cubic (fcc) [[2][4][5] |

Crystallographic Data

X-ray diffraction (XRD) is the primary technique for elucidating the crystal structure. The fcc
structure of Cuz[Fe(CN)s] gives rise to a series of characteristic diffraction peaks.

Table 2: X-ray Diffraction Peaks for fcc Cuz[Fe(CN)e]
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Miller Indices (hkl) Diffraction Angle (20) Reference(s)
(111) 15.4° [2]
(200) 17.8° [2]
(220) 25.2° [2]
(311) 29.8° [2]
(400) 36.2° [2]
(420) 40.6° (2]
(511) 44.5° [2]
(440) 52.3° [2]
(600) 55.7° [2]

| (622) [ 59.1° |[2] |

Solubility and Thermal Properties

Cuz[Fe(CN)e] is generally considered insoluble in water but may show solubility in certain non-
aqueous solutions, where it can potentially decompose.[8] Its thermal stability is a critical
parameter for applications involving elevated temperatures. A related compound,
K2Cu[Fe(CN)e], remains stable up to approximately 250 °C.[9]

Table 3: Solubility and Thermal Data for Cuz[Fe(CN)s]

Property Value Reference(s)
Solubility Product (Ksp) 1.3 x 1076 [10][11]
Molar Solubility in Water ~1.14x 108 M [10]

| Thermal Stability | Stable up to ~250 °C (for K2Cu[Fe(CN)s]) |[9] |

Chemical Properties
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The chemical behavior of Cuz[Fe(CN)s] is dominated by the redox activity of its copper and iron
centers and the vibrational modes of the cyanide bridges.

Electrochemical Behavior

Cyclic voltammetry (CV) studies reveal that Cuz[Fe(CN)e] is electrochemically active, featuring
two distinct redox processes. These correspond to the reduction/oxidation of the copper and
iron ions within the framework.[2][4] This property makes it a promising material for batteries
and electrochemical sensors.[1]

Table 4: Electrochemical Properties of Cuz[Fe(CN)s]

Half-wave Potential oo
Redox Couple Description Reference(s)
(E1l2)
Conversion of
Cu?*/Cu* -0.073 Vv copper(ll) to [2][4]

copper(l)

| Fe3*/Fe2* | 0.665 V | Conversion within the Cu-Fe framework |[2][4] |

Spectroscopic Characteristics

Fourier-transform infrared (FTIR) spectroscopy is a key tool for characterizing the cyanide
bridging ligands in Cuz[Fe(CN)s]. The frequency of the C=N stretching vibration is sensitive to
the oxidation states of the coordinated metal ions.

Table 5: Key FTIR Absorption Bands for Cuz[Fe(CN)s]

Wavenumber (cm~—?) Assignment Reference(s)

C=N stretching vibration
~2099 [12]
(v(CN))

590.92 Fe-C vibration [6]

| 472.71 | Cu-N vibration |[6] |
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Magnetic and Catalytic Properties

The magnetic properties of Prussian blue analogues are complex and arise from the
interactions between the paramagnetic metal centers. While the [Fe(CN)es]*~ unit is diamagnetic
due to its low-spin d® configuration, the presence of Cu2* (d°) ions imparts paramagnetic
character to the overall structure.[13] Furthermore, Cuz[Fe(CN)e] has demonstrated notable
catalytic activity, particularly in the electrochemical reduction of hydrogen peroxide (H2032).[2][5]

Experimental Protocols
Synthesis via Co-precipitation

This method is the most common for preparing Cuz[Fe(CN)e].

o Reagents: Copper(ll) sulfate pentahydrate (CuSOa4-5H20), Potassium ferrocyanide trihydrate
(Ka[Fe(CN)e]-3H20), deionized water, ethanol.

e Procedure:

o Prepare a 1.0 x 102 mol L=* aqueous solution of CuSOa4-5H20 (e.g., 0.100 g in 40 mL of
water).[2]

o Prepare a 5.0 x 1073 mol L=* aqueous solution of Ka[Fe(CN)s]-3H20 (e.g., 0.0845 g in 40
mL of water).[2]

o Under a nitrogen atmosphere at room temperature (25°C), slowly add the Ka[Fe(CN)e]
solution to the CuSOa solution while stirring.[2]

o Areddish-brown precipitate of Cuz[Fe(CN)s] will form immediately.
o Isolate the precipitate by centrifugation (e.g., 3500 rpm for 5 minutes).[2]

o Wash the precipitate multiple times (e.g., three times) with a 50% (v/v) ethanol/water
solution to remove unreacted ions.[2]

[e]

Dry the final product in an oven at 60°C for 2 hours.[2]

Characterization Methods
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» X-ray Diffraction (XRD):
o Instrument: A standard powder X-ray diffractometer with Cu Ka radiation.

o Sample Preparation: A thin layer of the dried Cuz[Fe(CN)s] powder is mounted on a
sample holder.

o Data Collection: Diffraction patterns are typically recorded in the 26 range of 10° to 70°.[2]
o Fourier-Transform Infrared (FTIR) Spectroscopy:
o Instrument: An FTIR spectrometer.

o Sample Preparation: A pellet is prepared by mixing 1 mg of the sample with 99 mg of dry
potassium bromide (KBr) and pressing the mixture.[2]

o Data Collection: Spectra are recorded in the 4000—400 cm~?* range.[2]
e Cyclic Voltammetry (CV):
o Instrument: A potentiostat with a three-electrode electrochemical cell.

o Electrodes: A working electrode (e.g., glassy carbon) modified with Cuz[Fe(CN)e], a
platinum wire counter electrode, and a reference electrode (e.g., Ag/AgCl).

o Procedure: The modified working electrode is immersed in an electrolyte solution (e.qg.,
acetate buffer, pH 4.1). The potential is scanned between defined limits at a set scan rate
(e.g., 25 mV s™1) to record the resulting current.[2]

Visualizations

Diagrams created using Graphviz (DOT language) to illustrate key workflows and relationships.
Caption: Workflow for the co-precipitation synthesis of Cuz[Fe(CN)s].

Caption: Diagram of a typical three-electrode setup for cyclic voltammetry.

Caption: Redox transitions of Cuz[Fe(CN)s] observed during electrochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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